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Compound of Interest

Compound Name: Isorhoifolin

Cat. No.: B7950284 Get Quote

Disclaimer: This document provides guidance on the proper disposal of Isorhoifolin based on

available Safety Data Sheets (SDS). It is intended for use by trained laboratory professionals.

Always consult your institution's Environmental Health and Safety (EHS) department and

adhere to all local, state, and federal regulations.

Immediate Safety and Handling
While Isorhoifolin is not classified as a hazardous substance according to the Globally

Harmonized System (GHS) and Regulation (EC) No 1272/2008, prudent laboratory practices

for handling chemical compounds should always be followed.[1][2][3][4]

Personal Protective Equipment (PPE): Wear standard laboratory attire, including a lab coat,

safety glasses, and gloves.

Ventilation: Use in a well-ventilated area. For bulk quantities or procedures that may

generate dust, use local exhaust ventilation.[2]

Handling: Avoid contact with skin and eyes and prevent the formation of dust.[4] After

handling, wash hands thoroughly.

Storage: Store in a dry, cool place in a tightly sealed container.[2]

Hazard and Property Summary
The following table summarizes key identification and hazard information for Isorhoifolin.
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Property Data Source

CAS Number 552-57-8 [1][3][4][5]

EC Number 209-015-9 [1][2][3]

Molecular Formula C₂₇H₃₀O₁₄ [5]

GHS/CLP Classification
Not classified as a hazardous

substance
[1][2][3][4]

NFPA Ratings Health: 0, Fire: 0, Reactivity: 0 [3]

HMIS Ratings Health: 0, Fire: 0, Reactivity: 0 [3]

PBT/vPvB Assessment

Not considered to be a PBT

(Persistent, Bioaccumulative,

Toxic) or vPvB (very Persistent

and very Bioaccumulative)

substance.

[1][2]

Step-by-Step Disposal Protocols
The primary directive from safety data sheets is to prevent the release of Isorhoifolin into the

environment. Do not empty into drains or dispose of in general trash unless explicitly permitted

by your local regulations and EHS department.[1][2]

This category includes expired or unwanted pure compounds, as well as materials heavily

contaminated with solid Isorhoifolin (e.g., weigh boats, contaminated gloves, spill cleanup

materials).

Containment: Collect all solid Isorhoifolin waste in a chemically compatible, leak-proof

container with a secure lid.

Labeling: Clearly label the container with "Isorhoifolin Waste" and include the approximate

quantity. While not classified as GHS hazardous, clear labeling prevents improper disposal.

Storage: Store the sealed container in a designated chemical waste accumulation area.
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Disposal: Consult your institution's EHS department or a licensed waste disposal contractor

for final disposal procedures.[1][2] The specific disposal method will be determined by local

regulations.

The disposal method for solutions containing Isorhoifolin is dictated by the solvent used.

Waste Characterization: Identify all components of the solution.

Segregation:

Hazardous Solvents: If Isorhoifolin is dissolved in a halogenated or non-halogenated

organic solvent (e.g., methanol, chloroform, acetone), the entire solution must be treated

as hazardous solvent waste. Collect it in an appropriate, labeled hazardous waste

container for solvents.

Aqueous Solutions: Although Isorhoifolin itself is not classified as hazardous to the

aquatic environment, the precautionary principle and SDS guidance advise against drain

disposal.[1] Collect aqueous solutions in a labeled container for chemical waste. Consult

your EHS department; they may permit drain disposal for very dilute, small-quantity

solutions after neutralization (if applicable), but this requires explicit approval.

Disposal: Arrange for pickup by your institution's hazardous waste management service.

Labware Decontamination:

Perform an initial rinse on reusable labware with a suitable solvent (e.g., ethanol or

acetone).

Collect this initial rinsate as chemical waste, following the guidelines in Protocol 2.

Subsequent washing with laboratory detergent and water is standard procedure.

Empty Container Disposal:

Handle contaminated packaging in the same manner as the substance itself.[1][2]

Triple-rinse the empty container with an appropriate solvent. Collect the rinsate for

disposal as chemical waste.
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Once thoroughly decontaminated, the container can often be recycled or disposed of as

non-hazardous waste.[1][2] Deface the original label before disposal.

Accidental Release Measures (Spill Cleanup)
Personnel Precautions: Ensure the area is well-ventilated. Avoid breathing dust. Wear

appropriate PPE (gloves, safety glasses, lab coat).

Containment: Prevent the spill from spreading or entering drains.[1][2]

Cleanup:

For solid spills, take up the material mechanically (e.g., sweep or vacuum with HEPA

filter).[2][3] Avoid methods that generate dust.

Place the collected material and any contaminated cleaning supplies into a sealed, labeled

container for disposal as solid Isorhoifolin waste (see Protocol 1).

Decontamination: Clean the spill surface area thoroughly.

Isorhoifolin Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of

Isorhoifolin waste streams.
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Start: Identify Waste Stream

Waste Form

Determine Solvent Type

Disposal Actions

Isorhoifolin Waste

Solid Waste
(Pure compound, contaminated PPE,

spill cleanup material)

Liquid Waste
(Solutions)

Empty Contaminated
Container / Labware

1. Collect in a sealed,
labeled container.

2. Store in waste area.

Aqueous Solution
Hazardous Solvent

(e.g., Methanol, Acetone)

1. Triple-rinse with
appropriate solvent.

2. Collect rinsate as liquid waste.

1. Collect in a sealed,
labeled container.

2. Store in waste area.

Dispose as Hazardous
Solvent Waste per

institutional protocol.

Consult EHS for final disposal.
(Local regulations apply)

Dispose of clean container
as regular lab waste or recycle.

(Deface label)

Click to download full resolution via product page

Caption: Decision workflow for the proper segregation and disposal of Isorhoifolin waste.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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